Cas no 446858-94-2 (5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine
• CAS No: 446858-94-2
• MF: C₁₁H₁₁ClN₂S
• MW: 238.736439943314
• CID: 4651823
• Update Time: 2025-05-22

5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(2-chlorophenyl)methyl]-4-methyl-1,3-thiazol-2-amine
• 2-Thiazolamine, 5-[(2-chlorophenyl)methyl]-4-methyl-
• Oprea1_483418
• SBB084293
• 5-(2-Chlorobenzyl)-4-methylthiazol-2-amine
• Z594271940
• 5-[(2-chlorophenyl)methyl]-4-methyl-1,3-thiazole-2-ylamine
• 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine

• Inchi： 1S/C11H11ClN2S/c1-7-10(15-11(13)14-7)6-8-4-2-3-5-9(8)12/h2-5H,6H2,1H3,(H2,13,14)
• InChI Key： UKXKMXIDIZOKPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=C(C)N=C(N)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 394.1±32.0 °C at 760 mmHg
• Flash Point: 192.2±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine

5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine: A Comprehensive Overview

5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine is a structurally unique organic compound with the CAS Registry Number 446858-94-2. This compound belongs to the class of thiazole derivatives, which have gained significant attention in the fields of pharmaceutical chemistry and material science due to their diverse biological activities and structural versatility. The molecule consists of a 1,3-thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substitution pattern of this compound includes a methyl group at the 4-position of the thiazole ring and a 2-chlorophenylmethyl group attached to the nitrogen atom at the 2-position. This specific substitution pattern contributes to its unique chemical properties and potential applications.

The synthesis of 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient construction of thiazole derivatives with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve product selectivity. These methods are particularly valuable for scaling up the production of this compound for industrial applications.

One of the most promising applications of 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine lies in its potential as a building block for drug discovery. Thiazole-containing compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in anticancer drug development. Additionally, its chlorine substituent introduces electronic effects that can enhance binding affinity to specific protein pockets.

In terms of physical properties, 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amine has a molecular weight of approximately 277 g/mol and is typically synthesized as a crystalline solid. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Stability studies have shown that the compound remains stable under ambient conditions but may degrade under strong acidic or basic environments.

From an environmental perspective, understanding the fate and transport of 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amines in natural systems is crucial for assessing their potential ecological risks. Recent research has focused on evaluating the biodegradation pathways of thiazole derivatives under aerobic and anaerobic conditions. Results indicate that certain microbial communities can metabolize these compounds through oxidative cleavage or reductive dehalogenation mechanisms. However, further studies are required to fully characterize their environmental impact.

In conclusion, 5-(2-Chlorophenyl)methyl-4-methyl-1,3-thiazol-2-amines represent an intriguing class of compounds with diverse applications across multiple disciplines. Their unique chemical structure provides a foundation for exploring novel therapeutic agents and advanced materials. As research continues to uncover their full potential, this compound will undoubtedly play a significant role in shaping future innovations in chemistry and related fields.